Cas no 87895-37-2 (2-Cyclopenten-1-one, 3-(acetyloxy)-5-(2-methyl-2-propenyl)-)

2-Cyclopenten-1-one, 3-(acetyloxy)-5-(2-methyl-2-propenyl)- structure
87895-37-2 structure
Product Name:2-Cyclopenten-1-one, 3-(acetyloxy)-5-(2-methyl-2-propenyl)-
CAS No:87895-37-2
MF:C11H14O3
MW:194.227063655853
CID:650986
PubChem ID:71411845
Update Time:2025-04-19

2-Cyclopenten-1-one, 3-(acetyloxy)-5-(2-methyl-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopenten-1-one, 3-(acetyloxy)-5-(2-methyl-2-propenyl)-
    • [4-(2-methylprop-2-enyl)-3-oxocyclopenten-1-yl] acetate
    • DTXSID40831431
    • 4-(2-Methylprop-2-en-1-yl)-3-oxocyclopent-1-en-1-yl acetate
    • 87895-37-2
    • Inchi: 1S/C11H14O3/c1-7(2)4-9-5-10(6-11(9)13)14-8(3)12/h6,9H,1,4-5H2,2-3H3
    • InChI Key: WIAJFJRZKFRINH-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1=CC(C(CC(=C)C)C1)=O

Computed Properties

  • Exact Mass: 194.094294304g/mol
  • Monoisotopic Mass: 194.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 43.4Ų
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